(3-iodophenyl)methanethiol
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-iodophenyl)methanethiol involves the reaction of 3-iodobenzoic acid with thionyl chloride to form 3-iodobenzoyl chloride, which is then reacted with methanethiol to yield the final product.", "Starting Materials": [ "3-iodobenzoic acid", "thionyl chloride", "methanethiol" ], "Reaction": [ "Step 1: React 3-iodobenzoic acid with thionyl chloride in the presence of a catalyst such as pyridine to form 3-iodobenzoyl chloride.", "Step 2: Add methanethiol to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the product by column chromatography or recrystallization to obtain (3-iodophenyl)methanethiol." ] } | |
CAS RN |
1856912-90-7 |
Molecular Formula |
C7H7IS |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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